2-(3,5-Dimethylphenyl)-3-hydroxypyridine, 95%
Overview
Description
2-(3,5-Dimethylphenyl)-3-hydroxypyridine, 95% (2-DMPH-95) is an organic compound with a pyridine ring structure that has been used in various scientific research applications. It is a colorless solid with a melting point of 147°C and a boiling point of 274°C. Its molecular formula is C10H12N2O and its molecular weight is 176.2 g/mol. 2-DMPH-95 is a derivative of pyridine, which is a heterocyclic aromatic organic compound with a nitrogen atom at its core.
Scientific Research Applications
2-(3,5-Dimethylphenyl)-3-hydroxypyridine, 95% has been used in various scientific research applications. It has been used as a fluorescent probe for the detection of amines, as a reagent for the synthesis of pyridinium salts, and as a precursor for the synthesis of pyridine-containing heterocycles. It has also been used in the synthesis of pyridinium polymers and as a catalyst for the polymerization of styrene.
Mechanism of Action
2-(3,5-Dimethylphenyl)-3-hydroxypyridine, 95% is an organic compound that can act as a Lewis acid, meaning it can accept electrons from other molecules. This property allows it to be used as a catalyst for various chemical reactions, such as the polymerization of styrene.
Biochemical and Physiological Effects
2-(3,5-Dimethylphenyl)-3-hydroxypyridine, 95% is not known to have any biochemical or physiological effects in humans or animals.
Advantages and Limitations for Lab Experiments
2-(3,5-Dimethylphenyl)-3-hydroxypyridine, 95% is a useful reagent for various scientific research applications due to its low cost and easy availability. It is also relatively stable and can be stored for long periods of time without degradation. However, it is highly flammable and should be handled with care.
Future Directions
There are several potential future directions for research involving 2-(3,5-Dimethylphenyl)-3-hydroxypyridine, 95%. These include the development of new catalysts based on the compound, the synthesis of new pyridine-containing heterocycles, and the use of the compound as a fluorescent probe for the detection of amines. Additionally, further research could be conducted on the use of 2-(3,5-Dimethylphenyl)-3-hydroxypyridine, 95% as a reagent for the synthesis of pyridinium salts and as a catalyst for the polymerization of styrene. Finally, the compound could be studied for its potential use in the synthesis of pyridinium polymers.
Synthesis Methods
2-(3,5-Dimethylphenyl)-3-hydroxypyridine, 95% can be synthesized by a two-step process. First, 3,5-dimethylphenol is reacted with thionyl chloride to form the corresponding ester, 3,5-dimethylphenyl chloroformate. This intermediate is then reacted with hydroxypyridine to produce 2-(3,5-Dimethylphenyl)-3-hydroxypyridine, 95%.
properties
IUPAC Name |
2-(3,5-dimethylphenyl)pyridin-3-ol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13NO/c1-9-6-10(2)8-11(7-9)13-12(15)4-3-5-14-13/h3-8,15H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UHCJZNOAUSIQIY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)C2=C(C=CC=N2)O)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20682589 |
Source
|
| Record name | 2-(3,5-Dimethylphenyl)pyridin-3-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20682589 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
199.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3,5-Dimethylphenyl)-3-hydroxypyridine | |
CAS RN |
1261940-75-3 |
Source
|
| Record name | 2-(3,5-Dimethylphenyl)pyridin-3-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20682589 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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